Cas no 332156-51-1 (<br>3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amid e)

• Product Name: <br>3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amid e
• CAS No: 332156-51-1
• MF: C₁₇H₁₃Cl₂NOS
• MW: 350.262221097946
• CID: 3070664
• PubChem ID: 1117383
• Update Time: 2025-05-23

<br>3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amid e Chemical and Physical Properties

Names and Identifiers

• <br>3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amid e
• 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amide
• Oprea1_575757
• Oprea1_138742
• 332156-51-1
• 3,6-Dichloro-N-(3,5-dimethylphenyl)benzo[b]thiophene-2-carboxamide
• AKOS000570070

• MDL： MFCD01818664
• Inchi： 1S/C17H13Cl2NOS/c1-9-5-10(2)7-12(6-9)20-17(21)16-15(19)13-4-3-11(18)8-14(13)22-16/h3-8H,1-2H3,(H,20,21)
• InChI Key： LDCLEWYVEGGVQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=C(C)C=C(C)C=2)=O)SC2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 349.0094906Da
• Monoisotopic Mass: 349.0094906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on <br>3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amid e

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amide: A Comprehensive Overview

3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amide is a structurally complex organic compound with the CAS Registry Number 332156-51-1. This compound belongs to the class of benzothiophene derivatives, which have garnered significant attention in recent years due to their unique chemical properties and potential applications in various fields. The molecule features a benzothiophene ring system with two chlorine atoms at positions 3 and 6, a carboxylic acid group at position 2, and an amide substituent attached to a 3,5-dimethylphenyl group. This combination of functional groups makes it a versatile compound with intriguing chemical behavior.

The synthesis of 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such compounds, reducing production costs and improving yields. For instance, the use of mild reaction conditions and catalysts has been reported to enhance the efficiency of the synthesis process. These improvements are particularly significant given the increasing demand for such compounds in pharmaceutical and agrochemical industries.

One of the most notable applications of this compound lies in its potential as a bioactive agent. Studies have shown that benzothiophene derivatives exhibit promising activity against various enzymes and receptors, making them valuable candidates for drug discovery. For example, research published in 2023 highlighted the ability of this compound to inhibit kinase activity, a key target in cancer therapy. Furthermore, its antimicrobial properties have been explored in recent studies, suggesting its potential use in developing new antibiotics.

The structural features of 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amide also make it an interesting candidate for materials science applications. The presence of the thiophene ring contributes to its electronic properties, which can be exploited in the development of organic semiconductors and optoelectronic devices. Recent research has focused on incorporating such compounds into organic light-emitting diodes (OLEDs) and photovoltaic materials, where their unique electronic characteristics could enhance device performance.

In terms of toxicity and environmental impact, studies have been conducted to assess the safety profile of this compound. Results indicate that it exhibits low toxicity under standard experimental conditions; however, further research is required to fully understand its long-term effects on human health and ecosystems. Regulatory agencies continue to monitor such compounds closely to ensure their safe use and disposal.

Looking ahead, the development of novel synthetic methods and the exploration of new applications will likely shape the future trajectory of 3,6-Dichloro-benzo[b]thiophene-2-carboxylic acid (3,5-dimethyl-phenyl)-amide. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs that could benefit multiple sectors. As research progresses, this compound stands out as a prime example of how advanced synthetic techniques and interdisciplinary collaboration can lead to impactful discoveries.